2-(4-chlorophenoxy)-N-(5-((2-((2,3-dihydrobenzo[b][1,4]dioxin-6-yl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)acetamide

• IUPAC Name: 2-(4-chlorophenoxy)-N-[5-[2-(2,3-dihydro-1,4-benzodioxin-6-ylamino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]acetamide
• InChI: InChI=1S/C20H17ClN4O5S2/c21-12-1-4-14(5-2-12)30-10-17(26)23-19-24-25-20(32-19)31-11-18(27)22-13-3-6-15-16(9-13)29-8-7-28-15/h1-6,9H,7-8,10-11H2,(H,22,27)(H,23,24,26)
• InChI Key: RGZMOTJHDHGYTH-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)NC(=O)CSC3=NN=C(S3)NC(=O)COC4=CC=C(C=C4)Cl
• Molecular Formula: C20H17ClN4O5S2
• Molecular Weight: 493.0 g/mol

Description

2-(4-chlorophenoxy)-N-(5-((2-((2,3-dihydrobenzo[b][1,4]dioxin-6-yl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C20H17ClN4O5S2 and its molecular weight is 492.95. The purity is usually 95%.
BenchChem offers high-quality 2-(4-chlorophenoxy)-N-(5-((2-((2,3-dihydrobenzo[b][1,4]dioxin-6-yl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(4-chlorophenoxy)-N-(5-((2-((2,3-dihydrobenzo[b][1,4]dioxin-6-yl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antitumor Activity

Compounds bearing structural similarities to "2-(4-chlorophenoxy)-N-(5-((2-((2,3-dihydrobenzo[b][1,4]dioxin-6-yl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)acetamide" have been evaluated for their potential antitumor activities. For instance, derivatives of 2-(4-aminophenyl)benzothiazole, which share functional group characteristics with the compound of interest, have shown considerable anticancer activity against various cancer cell lines. These findings highlight the importance of such compounds in the development of new therapeutic agents for cancer treatment (L. Yurttaş, Funda Tay, & Ş. Demirayak, 2015).

Corrosion Inhibition

The compound's structural analogs, particularly those containing thiazole and thiadiazole derivatives, have been studied for their performance as corrosion inhibitors for metals like iron. Quantum chemical parameters and molecular dynamics simulations suggest these compounds can strongly bind to metal surfaces, providing protection against corrosion. This research is vital for developing new materials that can prevent metal degradation in industrial applications (S. Kaya, C. Kaya, et al., 2016).

Antimicrobial Agents

Another area of interest is the synthesis of formazans from compounds similar to "2-(4-chlorophenoxy)-N-(5-((2-((2,3-dihydrobenzo[b][1,4]dioxin-6-yl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)acetamide" for antimicrobial applications. These compounds have shown moderate activity against pathogenic bacterial and fungal strains, indicating their potential use in developing new antimicrobial agents (P. Sah, Pratibha Bidawat, et al., 2014).

Antioxidant Properties

Compounds containing thiadiazole moieties have been synthesized and evaluated for their antioxidant activities. Some derivatives exhibited promising antioxidant activities, suggesting the potential of such compounds in the development of treatments for oxidative stress-related diseases (M. Lelyukh, Y. Matiichuk, et al., 2021).